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Compound of Interest

Compound Name: 2-lodobenzoate

Cat. No.: B1229623

This guide provides crucial safety protocols, personal protective equipment (PPE)
recommendations, and operational and disposal plans for handling 2-iodobenzoate
compounds, focusing on 2-lodobenzoic acid and its derivatives like Methyl 2-iodobenzoate.
This information is intended for researchers, scientists, and drug development professionals to
ensure safe laboratory practices.

Hazard Identification and Classification

2-lodobenzoate derivatives are classified as hazardous materials. Below is a summary of their
hazard information.

Hazard Classification 2-lodobenzoic Acid Methyl 2-iodobenzoate

Signal Word Danger / Warning[1][2] Warning[3]

Harmful if swallowed, Causes Causes skin irritation, Causes

skin irritation, Causes serious serious eye irritation, May
Hazard Statements )

eye damage, May cause cause respiratory system

respiratory irritation.[1][4] irritation.[3]

Pictograms

Toxicological Data

The following table summarizes the available toxicological data for 2-lodobenzoic acid.
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Route of Exposure  Species Dose Reference
Oral LD50 Mouse 1500 mg/kg [2]
Intraperitoneal LD50 Mouse 200 mg/kg [2]

Note: No specific LD50 data was found for Methyl 2-iodobenzoate in the provided search
results.[5][6]

Operational and Disposal Plans

A systematic approach is critical for safely handling 2-iodobenzoate compounds. The following
sections outline the procedures for handling, storage, and disposal.

Personal Protective Equipment (PPE)

The following personal protective equipment is essential to prevent exposure.

PPE Category Equipment Rationale and Citations

Safety glasses with side-
) shields or goggles. A face Protects against eye irritation
Eye/Face Protection ) ] ] ]
shield may be required if there and serious eye damage.[2][4]

is a splash hazard.[4][6]

Chemical-resistant gloves
(e.g., nitrile, neoprene). A lab
) ) coat must be worn and fully Prevents skin contact which
Skin Protection o o
buttoned. For larger quantities,  can cause irritation.[2][4]
a chemical-resistant apron is

recommended.[6]

A NIOSH-approved respirator

is necessary if there is a risk of ) .
, _ , _ _ Protects against respiratory
Respiratory Protection inhaling dust or aerosols, or if o
] ) irritation.[4]
working outside of a fume

hood is unavoidable.[6]
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Handling and Storage

Proper handling and storage are crucial to maintain the stability of the chemical and the safety
of laboratory personnel.

Handling:

Always handle 2-iodobenzoate compounds in a well-ventilated area, preferably within a
chemical fume hood.[2][5]

Avoid contact with skin, eyes, and clothing.[2][5]

Minimize dust generation and avoid breathing dust, fumes, or vapors.[4][5]

Wash hands thoroughly after handling.[2][5]

Do not eat, drink, or smoke in areas where the chemical is handled.[2][5]
Storage:

e Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents.[5][7]

o Keep containers tightly closed.[5][7]

e Some derivatives may be light-sensitive and require storage in the dark.[8]

Disposal Plan

Dispose of 2-iodobenzoate waste in accordance with federal, state, and local regulations.[5]

o Chemical Waste: Unused or surplus material should be disposed of as hazardous waste.[9]
Contact a licensed professional waste disposal service.[4] One method involves dissolving
the material in a combustible solvent and burning it in a chemical incinerator with an
afterburner and scrubber.[4]

o Contaminated Packaging: Dispose of empty containers as unused product.[4] Do not reuse
empty containers.
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Experimental Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for safely handling 2-
iodobenzoate compounds in a laboratory setting.
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Caption: Workflow for safe handling of 2-lodobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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